Cas no 1209573-52-3 (2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

• Product Name: 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• CAS No: 1209573-52-3
• MF: C₂₁H₁₇BrN₂O₃S
• MW: 457.340283155441
• CID: 5799371
• Update Time: 2025-05-28

2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
• 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

• Inchi： 1S/C21H17BrN2O3S/c1-27-15-6-7-17(22)16(12-15)20(25)23-14-5-4-13-8-9-24(18(13)11-14)21(26)19-3-2-10-28-19/h2-7,10-12H,8-9H2,1H3,(H,23,25)
• InChI Key： LJBRPTWLBVGUAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C1=CC(OC)=CC=C1Br

Additional information on 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

Comprehensive Overview of 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1209573-52-3)

2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1209573-52-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities. The presence of a thiophene ring and an indole moiety in its structure makes it particularly interesting for drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of heterocyclic compounds like 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide due to their potential as kinase inhibitors or GPCR modulators. These targets are highly relevant in the treatment of various diseases, including cancer and neurological disorders. The compound's CAS No. 1209573-52-3 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry.

The synthesis of 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide involves multi-step organic reactions, including amide coupling and carbonyl substitution. Its molecular weight and purity are critical parameters for researchers, as they influence the compound's solubility and bioavailability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

One of the trending topics in pharmaceutical research is the exploration of small-molecule therapeutics, and 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide fits well into this category. Its structure-activity relationship (SAR) is often discussed in scientific forums, as minor modifications to its structure can lead to significant changes in its biological activity. This makes it a valuable candidate for lead optimization in drug development programs.

Another area of interest is the compound's potential role in targeted therapy. With the rise of precision medicine, researchers are increasingly looking for compounds that can selectively interact with specific biological pathways. The thiophene and indole components of 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide are known to exhibit affinity for certain enzymes and receptors, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide is also studied in the context of chemical biology. Researchers use it as a tool compound to probe biological systems and understand complex cellular processes. Its CAS No. 1209573-52-3 is often referenced in patents and scientific publications, highlighting its relevance in both academia and industry.

The compound's stability and storage conditions are also topics of interest. Proper handling and storage are essential to maintain its integrity, and researchers often seek information on its shelf life and degradation products. This is particularly important for laboratories that rely on consistent quality for their experiments.

As the demand for novel therapeutic agents continues to grow, compounds like 2-bromo-5-methoxy-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide will remain at the forefront of research. Its unique combination of heterocyclic and aromatic features offers a rich platform for further exploration and innovation in drug discovery.